Orbutopril Orbutopril
Brand Name: Vulcanchem
CAS No.: 108391-88-4
VCID: VC20763069
InChI: InChI=1S/C20H34N2O5/c1-4-6-10-15(20(26)27-5-2)21-13(3)18(23)22-16-11-8-7-9-14(16)12-17(22)19(24)25/h13-17,21H,4-12H2,1-3H3,(H,24,25)/t13-,14-,15-,16-,17-/m0/s1
SMILES: CCCCC(C(=O)OCC)NC(C)C(=O)N1C2CCCCC2CC1C(=O)O
Molecular Formula: C20H34N2O5
Molecular Weight: 382.5 g/mol

Orbutopril

CAS No.: 108391-88-4

Cat. No.: VC20763069

Molecular Formula: C20H34N2O5

Molecular Weight: 382.5 g/mol

* For research use only. Not for human or veterinary use.

Orbutopril - 108391-88-4

Specification

CAS No. 108391-88-4
Molecular Formula C20H34N2O5
Molecular Weight 382.5 g/mol
IUPAC Name (2S,3aS,7aS)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxohexan-2-yl]amino]propanoyl]-2,3,3a,4,5,6,7,7a-octahydroindole-2-carboxylic acid
Standard InChI InChI=1S/C20H34N2O5/c1-4-6-10-15(20(26)27-5-2)21-13(3)18(23)22-16-11-8-7-9-14(16)12-17(22)19(24)25/h13-17,21H,4-12H2,1-3H3,(H,24,25)/t13-,14-,15-,16-,17-/m0/s1
Standard InChI Key NBSKUIUGMBVARI-WOYTXXSLSA-N
Isomeric SMILES CCCC[C@@H](C(=O)OCC)N[C@@H](C)C(=O)N1[C@H]2CCCC[C@H]2C[C@H]1C(=O)O
SMILES CCCCC(C(=O)OCC)NC(C)C(=O)N1C2CCCCC2CC1C(=O)O
Canonical SMILES CCCCC(C(=O)OCC)NC(C)C(=O)N1C2CCCCC2CC1C(=O)O

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